Cas no 941892-80-4 (2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole)

• Product Name: 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole
• CAS No: 941892-80-4
• MF: C₁₆H₁₉N₃O₃S₂
• MW: 365.470360994339
• CID: 5455412
• Update Time: 2025-07-19

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole

• Inchi： 1S/C16H19N3O3S2/c1-24(21,22)13-4-2-3-12-14(13)17-16(23-12)19-9-7-18(8-10-19)15(20)11-5-6-11/h2-4,11H,5-10H2,1H3
• InChI Key： HRJPKBNTMSPMMQ-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole

Introduction to 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole (CAS No. 941892-80-4)

2-(4-Cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole, with the CAS number 941892-80-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole is characterized by a benzothiazole core linked to a piperazine ring substituted with a cyclopropanecarbonyl group and a methanesulfonyl moiety. The unique combination of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole has also been investigated for its anticancer potential. A study published in Cancer Research (2022) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

The pharmacokinetic profile of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Moreover, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

The synthesis of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole involves a multi-step process that includes the formation of the benzothiazole core and subsequent functionalization with the piperazine and methanesulfonyl groups. The cyclopropanecarbonyl moiety is introduced through a cyclopropanation reaction, which is a key step in achieving the desired biological activity.

In conclusion, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-methanesulfonyl-1,3-benzothiazole (CAS No. 941892-80-4) is a promising compound with significant therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer therapies. Ongoing studies aim to elucidate its full therapeutic potential and optimize its use in clinical settings.